Cas no 5470-80-4 (Isoquinoline-3-carbaldehyde)
Isoquinoline-3-carbaldehyde structure
Product Name:Isoquinoline-3-carbaldehyde
CAS No:5470-80-4
MF:C10H7NO
MW:157.168682336807
MDL:MFCD06227437
CID:45949
PubChem ID:231555
Update Time:2025-04-18
Isoquinoline-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarboxaldehyde
- Isoquinoline-3-carbaldehyde
- Isoquinoline-3-carboxaldehyde
- 3-Formylisoquinoline
- 3-isoquinolinecarbaldehyde
- NSC27987
- isoquinoline-3-aldehyde
- 3-iso-quinolinecarboxaldehyde
- XOYMAJLARWXZBA-UHFFFAOYSA-N
- BCP21741
- FCH2134615
- RP01950
- OR40275
- AB23480
- isoquinoline-3-carb
- EN300-1666698
- 5470-80-4
- J-521584
- isoquinoline-3-carbaldehyde, AldrichCPR
- FT-0649740
- SCHEMBL14361838
- Z1079182762
- MFCD06227437
- DTXSID80282786
- SCHEMBL1202061
- AM20061846
- SY101679
- PS-5018
- AG4ERY67PZ
- NSC-27987
- AKOS006281153
- 3-Isoquinolinecarboxaldehyde;3-Formylisoquinoline
- CS-0006090
- DB-080665
-
- MDL： MFCD06227437
- Inchi： 1S/C10H7NO/c12-7-10-5-8-3-1-2-4-9(8)6-11-10/h1-7H
- InChI Key： XOYMAJLARWXZBA-UHFFFAOYSA-N
- SMILES： O=CC1=CC2C=CC=CC=2C=N1
Computed Properties
- Exact Mass: 157.05300
- Monoisotopic Mass: 157.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 30
Experimental Properties
- Boiling Point: 308.6°C at 760 mmHg
- PSA: 29.96000
- LogP: 2.04730
Isoquinoline-3-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
Isoquinoline-3-carbaldehyde Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinoline-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I874955-25mg |
Isoquinoline-3-carbaldehyde |
5470-80-4 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | I874955-50mg |
Isoquinoline-3-carbaldehyde |
5470-80-4 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | I874955-100mg |
Isoquinoline-3-carbaldehyde |
5470-80-4 | 100mg |
$196.00 | 2023-05-18 | ||
| TRC | I874955-250mg |
Isoquinoline-3-carbaldehyde |
5470-80-4 | 250mg |
$345.00 | 2023-05-18 | ||
| Chemenu | CM111056-5g |
isoquinoline-3-carbaldehyde |
5470-80-4 | 97% | 5g |
$468 | 2021-08-06 | |
| Fluorochem | 076278-250mg |
3-Isoquinolinecarboxaldehyde |
5470-80-4 | 95% | 250mg |
￡56.00 | 2022-03-01 | |
| Fluorochem | 076278-1g |
3-Isoquinolinecarboxaldehyde |
5470-80-4 | 95% | 1g |
￡156.00 | 2022-03-01 | |
| Fluorochem | 076278-5g |
3-Isoquinolinecarboxaldehyde |
5470-80-4 | 95% | 5g |
￡435.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ER738-50mg |
Isoquinoline-3-carbaldehyde |
5470-80-4 | 97% | 50mg |
123.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ER738-200mg |
Isoquinoline-3-carbaldehyde |
5470-80-4 | 97% | 200mg |
366.0CNY | 2021-08-05 |
Isoquinoline-3-carbaldehyde Related Literature
-
Bin Li,Nana Shen,Yujie Yang,Xinying Zhang,Xuesen Fan Org. Chem. Front. 2020 7 919
-
G. Lees,F. Holmes,A. E. Underhill,D. B. Powell J. Chem. Soc. A 1971 337
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Chiara De Rosa,Andrea Melchior,Martina Sanadar,Marilena Tolazzi,Axel Duerkop,Fabio Piccinelli Dalton Trans. 2021 50 4700
-
4. Synthetic approaches to 1-(2-chlorophenyl)isoquinoline-3-carboxylic acidYves L. Janin,Emmanuel Roulland,Arnaud Beurdeley-Thomas,Didier Decaudin,Claude Monneret,Marie-France Poupon J. Chem. Soc. Perkin Trans. 1 2002 529
-
Yaguang Bai,Wei Lin Leng,Yongxin Li,Xue-Wei Liu Chem. Commun. 2014 50 13391
5470-80-4 (Isoquinoline-3-carbaldehyde) Related Products
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- 24160-09-6(6-Phenanthridinecarboxaldehyde)
- 457899-31-9(Methanol, 2H-indol-2-ylidene-, (1E)- (9CI))
- 94468-56-1(Quinolinecarboxaldehyde)
- 4494-18-2(Isoquinoline-1-carbaldehyde)
- 1122-72-1(6-Methylpyridine-2-carboxaldehyde)
- 26445-06-7(Pyridinecarboxaldehyde)
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